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Compound of Interest

Compound Name: 2-(3-Pyridyl)-benzimidazole

Cat. No.: B075380

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental compliance. This guide provides a detailed, step-by-step procedure for the safe
disposal of 2-(3-Pyridyl)-benzimidazole, a compound recognized for its potential hazards.
Adherence to these protocols is crucial for minimizing risks and maintaining a safe research
environment.

Chemical Profile and Hazards

2-(3-Pyridyl)-benzimidazole (CAS No. 1137-67-3) is a solid chemical compound with a
molecular weight of 195.22 g/mol .[1] It is classified as harmful if swallowed, a skin irritant, a
serious eye irritant, and may cause respiratory irritation.[2][3] Understanding these hazards is
the first step in implementing safe handling and disposal practices.

Property Value

CAS Number 1137-67-3
Molecular Formula C12H9Ns
Molecular Weight 195.22 g/mol [1]
Appearance Solid[1]

Melting Point 253-257 °C[1]
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Hazard Classification GHS Code Signal Word
Acute Toxicity, Oral H302 Warning
Skin Irritation H315 Warning
Serious Eye Irritation H319 Warning

Specific target organ toxicity ]
) H335 Warning
(single exposure)

Personal Protective Equipment (PPE) and Engineering
Controls

Before handling 2-(3-Pyridyl)-benzimidazole, it is imperative to use appropriate personal
protective equipment and engineering controls to minimize exposure.

» Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[4]
o Skin Protection: Use chemical-resistant gloves (e.g., nitrile) and a laboratory coat.[4]

o Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a
certified chemical fume hood, to prevent inhalation of dust.[4]

Step-by-Step Disposal Protocol

The following procedure outlines the necessary steps for the safe disposal of 2-(3-Pyridyl)-
benzimidazole and associated contaminated materials.

» Waste Segregation: All materials contaminated with 2-(3-Pyridyl)-benzimidazole, including
unused product, contaminated PPE (gloves, etc.), and spill cleanup materials, must be
collected separately from other waste streams.[4] Do not mix with incompatible chemicals.

e Containerization:

o Use a designated, chemically resistant, and sealable container for hazardous waste.[4][5]
High-density polyethylene (HDPE) containers are a suitable option.

o The container must be kept closed except when adding waste.[5]
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e Labeling:

o

Clearly label the waste container with "Hazardous Waste."[4]

[¢]

Include the full chemical name: "2-(3-Pyridyl)-benzimidazole."[4]

[¢]

Specify the contents and their approximate percentages.[5]

[e]

Note the date when waste was first added to the container.[5]
e Storage:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
area.[6]

o The storage area should have secondary containment to manage any potential leaks.[5]
o Store away from incompatible materials, such as strong oxidizers and acids.[6]
e Disposal:

o The recommended method for the disposal of 2-(3-Pyridyl)-benzimidazole is through a
licensed hazardous waste disposal facility.[4][7] High-temperature incineration is often the
preferred method for such compounds to ensure complete destruction.[4]

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
collection and disposal of the hazardous waste.[4]

o Do not dispose of this chemical down the drain or in the regular trash.[4]
o Decontamination of Empty Containers:

o For containers that held 2-(3-Pyridyl)-benzimidazole, the first rinse must be collected and
disposed of as hazardous waste.[5]

o If any solid residue remains, the container itself should be treated as hazardous waste.[5]

Emergency Procedures
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In the event of a spill or exposure, follow these immediate actions:

e Spill Response:
o Evacuate the immediate area and remove all sources of ignition.[4]
o Ensure the area is well-ventilated.[4]

o For solid spills, carefully sweep up the material to avoid creating dust and place itin a
labeled, sealed container for disposal.[4]

o Clean the spill area with a suitable solvent (e.g., methanol, ethanol), followed by soap and
water. All cleaning materials must be collected as hazardous waste.[4]

 Exposure Response:

o

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an emergency eyewash station and seek medical attention.[7]

o Skin Contact: Wash the affected area with plenty of soap and water. If irritation occurs,
seek medical advice.[7]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial
respiration and seek medical attention.[7]

o Ingestion: Rinse the mouth with water and call a poison control center or physician for
guidance.[7]

Chemical Handling Waste Collection & Segregation Storage & Final Disposal

Waste [ Waste Place in Labeled, Sealed Store in Secure Area " Disposal via Licensed Facility
-(3-Pyridyl greg; > 5
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Caption: Waste Disposal Workflow for 2-(3-Pyridyl)-benzimidazole.
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This comprehensive guide, when followed diligently, will ensure the safe handling and disposal
of 2-(3-Pyridyl)-benzimidazole, contributing to a secure and compliant laboratory
environment. Always consult your institution's specific safety protocols and EHS guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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